2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethylpyrrole-3-carbonitrile
• InChI: InChI=1S/C17H21N3O2/c1-11-12(2)20(17(19)14(11)10-18)8-7-13-5-6-15(21-3)16(9-13)22-4/h5-6,9H,7-8,19H2,1-4H3
• InChI Key: QUOSXQCRGBOFEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1C#N)N)CCC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile, also known as DMMDA-2, is a chemical compound that belongs to the class of phenethylamines. It is a synthetic substance that has been studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT2A receptor. This receptor is involved in the regulation of mood, cognition, and perception, and is thought to play a role in the pathophysiology of depression, anxiety, and other mood disorders.
Biochemical and Physiological Effects:
2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile has been shown to have a number of biochemical and physiological effects, including changes in serotonin and dopamine levels in the brain. It has also been shown to increase neuronal activity in certain regions of the brain, which may be responsible for its effects on mood, cognition, and perception.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile in lab experiments is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile in lab experiments is its potential for toxicity, which may limit its use in certain applications.

Future Directions

There are a number of future directions for research on 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile, including further studies on its mechanism of action, its potential use in the treatment of mood disorders, and its potential for toxicity. Other future directions may include the development of new synthetic methods for 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile, and the exploration of its potential use in other scientific research applications.

Synthesis Methods

2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile is synthesized through a multi-step process that involves the condensation of 3,4-dimethoxyphenylacetonitrile and 2,3-butanedione in the presence of ammonium acetate. The resulting product is then reduced with sodium borohydride to yield 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile.

Scientific Research Applications

2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile has been studied for its potential use in scientific research applications, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 2-amino-1-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile has also been studied for its potential use in the treatment of depression, anxiety, and other mood disorders.